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Compound of Interest

Compound Name: cis-(Z)-Flupentixol Dihydrochloride

Cat. No.: B7821017 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

analytical standards are paramount for accurate quantification and qualification of

pharmaceutical compounds. This guide provides a comparative overview of commercially

available analytical standards for cis-(Z)-Flupentixol Dihydrochloride, focusing on key quality

attributes and the analytical methodologies used for their characterization.

Comparison of Supplier Specifications
cis-(Z)-Flupentixol Dihydrochloride is the therapeutically active isomer of Flupentixol, a

thioxanthene derivative with antipsychotic properties. It functions as a potent antagonist of both

D1 and D2 dopamine receptors.[1][2][3] The accuracy of research and quality control relies on

well-characterized analytical standards. Below is a summary of specifications from various

suppliers.
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Supplier
Product
Code

Purity
Specificatio
n

CAS
Number

Molecular
Formula

Molecular
Weight

LGC

Standards

TRC-

F597980

>95% (HPLC)

[4]

51529-01-

2[4][5]

C23H27Cl2F

3N2OS[4][5]
507.44[4][5]

Simson

Pharma
F600008

Certificate of

Analysis

available[6]

51529-01-

2[6]

C23H25F3N2

OS.2HCl[6]
507.44[6]

Pharmaffiliate

s

PA 06

0371001
N/A

51529-01-

2[7]

C23H27Cl2F

3N2OS[7]
507.44[7]

Sigma-

Aldrich
N/A

≥98% (HPLC)

[8]
51529-01-2 N/A N/A

Xcess

Biosciences
N/A ≥98%[2]

51529-01-

2[2]

C23H27Cl2F

3N2OS[2]
507.44[2]

Experimental Protocols for Quality Assessment
The following are detailed methodologies for key experiments to assess the quality of cis-(Z)-
Flupentixol Dihydrochloride analytical standards.

Purity Determination and Isomer Separation by High-
Performance Liquid Chromatography (HPLC)
This method is adapted from a published procedure for the analysis of clopenthixol isomers,

which is structurally related to flupentixol, and can be applied for the separation of cis-(Z)- and

trans-(E)- isomers of flupentixol.[9]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Reversed-phase C8 column (150 x 4.6 mm I.D., 5 µm particle size).[9]

Mobile Phase: A mixture of 25 mM phosphate buffer and acetonitrile (65:35 v/v), with the pH

adjusted to 3.0.[9]
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Flow Rate: 1.0 mL/min.

Detection: UV detection at 230 nm.[9]

Sample Preparation: Dissolve an accurately weighed amount of the analytical standard in

the mobile phase to a known concentration.

Procedure: Inject the sample solution into the HPLC system and record the chromatogram.

The purity is determined by the area percentage of the main peak, and the separation of

isomers should be monitored.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H-NMR and ¹⁹F-NMR are powerful techniques for the structural confirmation of cis-(Z)-
Flupentixol Dihydrochloride and for quantifying the isomeric ratio.

Instrumentation: A 300 MHz or higher NMR spectrometer.

Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or

D₂O).

¹H-NMR Analysis: The ratio of cis-(Z)- to trans-(E)- isomers can be determined by integrating

the signals corresponding to the vinylic proton, which appears at different chemical shifts for

the two isomers.[10]

¹⁹F-NMR Analysis: A selective ¹⁹F-NMR method can be used for the assay of flupentixol in

biological matrices and can be adapted for the analysis of the analytical standard.[11] The

trifluoromethyl group provides a distinct signal for quantification.

Identity Confirmation by Mass Spectrometry (MS)
Instrumentation: A mass spectrometer, for example, coupled with an HPLC system (LC-MS).

Ionization: Electrospray ionization (ESI) in positive mode.

Procedure: Introduce the sample into the mass spectrometer. The resulting mass spectrum

should show a prominent ion corresponding to the molecular weight of the protonated cis-
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(Z)-Flupentixol cation.

Visualizing Workflows and Pathways
To aid in understanding the analytical process and the compound's mechanism of action, the

following diagrams are provided.
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Analytical workflow for standard certification.
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Dopamine receptor antagonist signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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